Cas no 955766-14-0 (N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(trifluoromethyl)benzamide)

N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(trifluoromethyl)benzamide is a synthetic organic compound featuring a tetrahydroisoquinoline scaffold modified with cyclopropanecarbonyl and trifluoromethylbenzamide substituents. Its structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive molecule due to the presence of the trifluoromethyl group, which often enhances metabolic stability and binding affinity. The cyclopropanecarbonyl moiety may contribute to conformational rigidity, influencing receptor interactions. This compound is of interest in pharmaceutical research for its potential application in the development of small-molecule therapeutics, particularly in targeting central nervous system (CNS) disorders or other biologically relevant pathways. Its synthetic route and purity are critical for reproducible pharmacological evaluation.
N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(trifluoromethyl)benzamide structure
955766-14-0 structure
Product Name:N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(trifluoromethyl)benzamide
CAS No:955766-14-0
MF:C21H19F3N2O2
MW:388.382975816727
CID:6598551
Update Time:2025-10-31

N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(trifluoromethyl)benzamide
    • Benzamide, N-[2-(cyclopropylcarbonyl)-1,2,3,4-tetrahydro-7-isoquinolinyl]-2-(trifluoromethyl)-
    • Inchi: 1S/C21H19F3N2O2/c22-21(23,24)18-4-2-1-3-17(18)19(27)25-16-8-7-13-9-10-26(12-15(13)11-16)20(28)14-5-6-14/h1-4,7-8,11,14H,5-6,9-10,12H2,(H,25,27)
    • InChI Key: ONHOQHXVOCWLKZ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC2=C(C=C1)CCN(C(C1CC1)=O)C2)(=O)C1=CC=CC=C1C(F)(F)F

Experimental Properties

  • Density: 1.385±0.06 g/cm3(Predicted)
  • Boiling Point: 475.6±45.0 °C(Predicted)
  • pka: 12.73±0.20(Predicted)

N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(trifluoromethyl)benzamide Pricemore >>

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Additional information on N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(trifluoromethyl)benzamide

Comprehensive Overview of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(trifluoromethyl)benzamide (CAS No. 955766-14-0)

The compound N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(trifluoromethyl)benzamide (CAS No. 955766-14-0) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique combination of a tetrahydroisoquinoline scaffold and a trifluoromethylbenzamide moiety makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting specific biological pathways, given its ability to interact with various enzymes and receptors.

One of the most frequently searched questions about this compound revolves around its synthetic routes and mechanism of action. The synthesis of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(trifluoromethyl)benzamide typically involves multi-step organic reactions, including cyclopropanation, amide coupling, and selective functionalization. Its trifluoromethyl group is a key feature, as it enhances metabolic stability and binding affinity, making it a valuable fragment in modern drug design.

In recent years, the demand for fluorinated compounds like this one has surged due to their role in improving drug efficacy and reducing side effects. The cyclopropanecarbonyl segment further contributes to its conformational rigidity, which is critical for achieving high selectivity in biological targets. This aligns with current trends in precision medicine, where researchers seek compounds with minimal off-target effects.

Another hot topic in the scientific community is the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of such molecules. Preliminary studies suggest that CAS No. 955766-14-0 exhibits favorable pharmacokinetic properties, though further in vivo validation is required. Its tetrahydroisoquinoline core is known to facilitate blood-brain barrier penetration, opening doors for potential central nervous system (CNS) applications.

From an industrial perspective, scalability and cost-effectiveness are critical considerations. The trifluoromethylbenzamide derivative is often synthesized using palladium-catalyzed cross-coupling reactions, which are efficient but require optimization for large-scale production. Innovations in green chemistry and catalytic methods are likely to play a pivotal role in addressing these challenges.

In summary, N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(trifluoromethyl)benzamide represents a fascinating case study in modern drug development. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to explore its properties, this compound may soon find its place in the next generation of targeted therapies.

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